Cas no 2680730-22-5 (3-(2-Chloro-4-methoxyphenyl)-3-acetamidopropanoic acid)

• Product Name: 3-(2-Chloro-4-methoxyphenyl)-3-acetamidopropanoic acid
• CAS No: 2680730-22-5
• MF: C₁₂H₁₄ClNO₄
• MW: 271.696862697601
• CID: 6536842
• PubChem ID: 165909188
• Update Time: 2025-07-22

3-(2-Chloro-4-methoxyphenyl)-3-acetamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-chloro-4-methoxyphenyl)-3-acetamidopropanoic acid
• 2680730-22-5
• EN300-28283627
• 3-(2-Chloro-4-methoxyphenyl)-3-acetamidopropanoic acid

• Inchi： 1S/C12H14ClNO4/c1-7(15)14-11(6-12(16)17)9-4-3-8(18-2)5-10(9)13/h3-5,11H,6H2,1-2H3,(H,14,15)(H,16,17)
• InChI Key： WRWYWRGSAGOYCC-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(CC(=O)O)NC(C)=O)OC

Computed Properties

• Exact Mass: 271.0611356g/mol
• Monoisotopic Mass: 271.0611356g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 75.6Ų

Additional information on 3-(2-Chloro-4-methoxyphenyl)-3-acetamidopropanoic acid

Professional Introduction to 3-(2-Chloro-4-methoxyphenyl)-3-acetamidopropanoic Acid (CAS No. 2680730-22-5)

3-(2-Chloro-4-methoxyphenyl)-3-acetamidopropanoic acid, with the CAS number 2680730-22-5, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The presence of both chloro and methoxy substituents on the aromatic ring, coupled with the acetamido functional group on the propanoic acid chain, makes it a versatile intermediate for synthesizing various biologically active molecules.

The compound's molecular structure, characterized by a phenyl ring substituted with 2-chloro and 4-methoxy groups, contributes to its reactivity and interaction with biological targets. The acetamido group introduces a polar amide functionality, which can enhance solubility and binding affinity in biological systems. These features make 3-(2-Chloro-4-methoxyphenyl)-3-acetamidopropanoic acid a valuable building block for medicinal chemists.

In recent years, there has been a growing interest in developing novel therapeutic agents that target specific biological pathways. The compound 3-(2-Chloro-4-methoxyphenyl)-3-acetamidopropanoic acid has been explored in several research studies for its potential role in modulating various pharmacological pathways. For instance, its structural motif is reminiscent of molecules that interact with enzymes and receptors involved in inflammation, pain management, and neurodegenerative diseases.

One of the most compelling aspects of this compound is its utility as a precursor in the synthesis of more complex molecules. Researchers have leveraged its scaffold to develop derivatives with enhanced pharmacological properties. For example, modifications at the acetamido position have led to compounds with improved metabolic stability and reduced toxicity. These advancements highlight the importance of 3-(2-Chloro-4-methoxyphenyl)-3-acetamidopropanoic acid in the arsenal of drug discovery tools.

The latest research in this area has focused on understanding the mechanistic aspects of how this compound interacts with biological targets. Studies using computational modeling and experimental techniques have provided insights into its binding affinity and mode of action. For instance, molecular dynamics simulations have revealed that the chloro and methoxy substituents play critical roles in stabilizing the compound's interaction with target proteins. This information is crucial for designing next-generation drugs with optimized efficacy and selectivity.

Moreover, the synthesis of 3-(2-Chloro-4-methoxyphenyl)-3-acetamidopropanoic acid has been refined through various synthetic strategies to improve yield and purity. Catalytic methods, including transition metal-catalyzed reactions, have been particularly effective in constructing the desired molecular framework efficiently. These synthetic advancements not only facilitate research but also contribute to the scalability of drug production processes.

The compound's potential applications extend beyond traditional pharmaceuticals. It has shown promise in materials science, particularly in the development of functional polymers and coatings. The unique chemical properties of 3-(2-Chloro-4-methoxyphenyl)-3-acetamidopropanoic acid, such as its ability to undergo cross-linking reactions, make it an attractive candidate for creating novel materials with enhanced durability and functionality.

In conclusion, 3-(2-Chloro-4-methoxyphenyl)-3-acetamidopropanoic acid (CAS No. 2680730-22-5) is a multifaceted compound with significant implications in pharmaceuticals and materials science. Its unique structural features and reactivity make it a valuable intermediate for synthesizing biologically active molecules. Ongoing research continues to uncover new applications and refine synthetic methodologies, ensuring its continued relevance in scientific endeavors.